2-{2-[4-(3,7-dimethyl-6-octen-1-yl)-1-piperazinyl]ethoxy}ethanol

• IUPAC Name: 2-[2-[4-(3,7-dimethyloct-6-enyl)piperazin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C18H36N2O2/c1-17(2)5-4-6-18(3)7-8-19-9-11-20(12-10-19)13-15-22-16-14-21/h5,18,21H,4,6-16H2,1-3H3
• InChI Key: AVTYPZOEMRMLSB-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=C(C)C)CCN1CCN(CC1)CCOCCO
• Molecular Formula: C18H36N2O2
• Molecular Weight: 312.5 g/mol

Description

2-{2-[4-(3,7-dimethyl-6-octen-1-yl)-1-piperazinyl]ethoxy}ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as DMPEA and is synthesized through a complex process involving multiple steps. In

Scientific Research Applications

DMPEA has potential applications in various fields of scientific research. One of the most promising applications of DMPEA is in the development of new drugs. DMPEA has been found to have significant activity against cancer cells and has shown promise in the treatment of various types of cancer. DMPEA has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of DMPEA is not fully understood. However, it is believed that DMPEA exerts its effects through the modulation of various signaling pathways in cells. DMPEA has been found to inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and survival. This inhibition leads to the death of cancer cells and the prevention of tumor growth.
Biochemical and Physiological Effects:
DMPEA has been found to have various biochemical and physiological effects. DMPEA has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process by which cells undergo programmed cell death. DMPEA has also been found to inhibit the growth of blood vessels that supply tumors, thereby preventing the growth and spread of cancer cells. DMPEA has also been studied for its potential use in the treatment of neurological disorders. DMPEA has been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

DMPEA has various advantages and limitations for lab experiments. One of the advantages of DMPEA is its high potency against cancer cells and its ability to induce apoptosis. This makes DMPEA a promising candidate for the development of new cancer drugs. However, one of the limitations of DMPEA is its poor solubility in water, which makes it difficult to administer in vivo. DMPEA also has a short half-life, which limits its effectiveness in vivo.

Future Directions

There are various future directions for the study of DMPEA. One of the future directions is the development of new drugs based on DMPEA. DMPEA has shown significant activity against cancer cells, and further studies are needed to determine its potential as a cancer drug. Another future direction is the study of DMPEA in the treatment of neurological disorders. DMPEA has shown promise in animal models of Alzheimer's disease and Parkinson's disease, and further studies are needed to determine its potential as a treatment for these disorders. Finally, further studies are needed to determine the mechanism of action of DMPEA and its effects on various signaling pathways in cells.
Conclusion:
In conclusion, DMPEA is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPEA has shown promise in the development of new cancer drugs and in the treatment of neurological disorders. DMPEA has various advantages and limitations for lab experiments, and further studies are needed to determine its potential as a drug. The future directions for the study of DMPEA include the development of new drugs based on DMPEA, the study of DMPEA in the treatment of neurological disorders, and the determination of its mechanism of action.